2-(((3alpha,5beta)-3-Hydroxy-24-oxocholan-24-yl)amino)ethanesulfonic acid monosodium salt

• CAS No.: 6042-32-6
• Product Name: 2-(((3alpha,5beta)-3-Hydroxy-24-oxocholan-24-yl)amino)ethanesulfonic acid monosodium salt
• Molecular Formula: C26H44NO5S • Na
• Molecular Weight: 505.7 g/mol
• IUPAC Name: sodium;2-[[(4R)-4-[(3R,5R,8R,10S,13R,14S,17R)-3-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]ethanesulfonate
• Standard InChI: InChI=1S/C26H45NO5S.Na/c1-17(4-9-24(29)27-14-15-33(30,31)32)21-7-8-22-20-6-5-18-16-19(28)10-12-25(18,2)23(20)11-13-26(21,22)3;/h17-23,28H,4-16H2,1-3H3,(H,27,29)(H,30,31,32);/q;+1/p-1/t17-,18-,19-,20+,21-,22+,23?,25+,26-;/m1./s1
• Standard InChIKey: YAERYJYXPRIDTO-HRHHVWJRSA-M
• Isomeric SMILES: C[C@H](CCC(=O)NCCS(=O)(=O)[O-])[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@H]4[C@@]3(CC[C@H](C4)O)C)C.[Na+]
• SMILES: CC(CCC(=O)NCCS(=O)(=O)[O-])C1CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C.[Na+]
• Canonical SMILES: CC(CCC(=O)NCCS(=O)(=O)[O-])C1CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C.[Na+]
• Appearance: Assay:≥95%A crystalline solid
• Description: Taurolithocholic acid is a hydrophobic bile acid formed in the liver by conjugation of lithocholate with taurine that is involved in the emulsification of lipids. It can induce apoptosis in hepatocytes at 75 µM and has been used to experimentally produce cholestasis in studies of hepatocellular secretion disorders.
• Related CAS: 516-90-5 (Parent)
• Synonyms: 2-[[(3α,5β)-3-Hydroxy-24-oxocholan-24-yl]amino]ethanesulfonic Acid Sodium Salt; N-(3α-Hydroxy-5β-cholan-24-oyl)taurine Monosodium Salt; NSC 681057; Sodium Taurolithocholate
• PubChem Compound: 23677990
• Last Modified: Nov 11 2021